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Compound of Interest

Compound Name: 5-Chloropyrimidine-4-carbonitrile
CAS No.: 114969-65-2
Cat. No.: B040537

Get Quote

Executive Summary & Molecular Profile

5-Chloropyrimidine-4-carbonitrile (C

H

CIN

) presents a distinct mass spectral signature defined by the interplay between the electron-
withdrawing nitrile group, the halogen atom, and the nitrogen-rich heteroaromatic ring.

¢ Molecular Weight: 139.54 g/mol [1][2]
¢ Monoisotopic Mass: 138.99 Da (

Cl) / 140.99 Da (

cl)
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o Key Structural Features:
o Pyrimidine Core: Prone to Retro-Diels-Alder (RDA) cleavage and sequential loss of HCN.
o Cb5-Chlorine: Provides a definitive 3:1 isotopic ratio (M:M+2).
o C4-Nitrile: Directs fragmentation via

-cleavage or expulsion of neutral HCN.

Physicochemical Data Table

Property Value Relevance to MS
C
H Nitrogen rule applies (Odd
Formula .
mass = Odd nitrogens)
CIN
138.9937 (
Exact Mass Base peak target for HRMS
Cl)
Cl:
Essential for confirming the
Isotope Pattern cl .
parent ion
31
o Accessible via standard 70 eV
lonization Energy ~9.5-10.0eV

El

Instrumentation & Methodology

To obtain the fragmentation data described, the following self-validating protocol is
recommended. This workflow ensures that thermal degradation does not artifactually induce
loss of the nitrile group prior to ionization.

Experimental Protocol
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o Sample Preparation: Dissolve 1 mg of analyte in 1 mL of HPLC-grade Methanol (LC-MS) or
Dichloromethane (GC-MS).

¢ lonization Source:

o EI (Electron lonization): 70 eV. Source temp: 230°C. Note: High source temps may
promote thermal dehydrohalogenation.

o ESI (Electrospray): Positive Mode (+). Capillary voltage: 3.5 kV. Cone voltage: 20-40 V
(tunable for in-source fragmentation).

¢ Analyzer: Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole for MS/MS validation.

Workflow Visualization

Analyte Solution Direct Infusion / GC Vaporization lonization M+ Formation Mass Analyzer Fragmentation Detection & Data
(MeOH/DCM) (Avoid Thermal Degradation) (EI 70eV or ESI+) (Selection of m/z 139) (Isotope Validation)

Click to download full resolution via product page

Figure 1: Analytical workflow emphasizing thermal control to prevent pre-source degradation.

Fragmentation Mechanistics

The fragmentation of 5-Chloropyrimidine-4-carbonitrile is governed by three competing
pathways: Halogen loss, Nitrile ejection, and Ring collapse.

The Molecular lon (M)

e m/z 139 (100%) & 141 (32%): The molecular ion is relatively stable due to the aromaticity of
the pyrimidine ring.

» Validation: The presence of the M+2 peak at ~32% intensity relative to the base peak is the
primary confirmation of the monochlorinated species.

Pathway A: Halogen Elimination (Radical vs. Neutral)

The C-Cl bond at position 5 is the weakest link, particularly under high-energy electron impact.
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e Loss of CI

(Radical): Cleavage of the C-CI bond yields the cation [C
H

N

]

at m/z 104. This is a major pathway in El.

o Loss of HCI (Neutral): If a proton is available (via rearrangement or solvent adducts in ESI),
neutral elimination of HCI (36 Da) yields m/z 103.

Pathway B: Nitrile & Ring Cleavage (RDA)

Pyrimidine rings characteristically undergo Retro-Diels-Alder (RDA) reactions or sequential
losses of HCN.

e Loss of HCN (27 Da):
o From the Nitrile group: Rare as a primary step without rearrangement.

o From the Ring: More common. The ring nitrogen and adjacent carbon (C2-N3 or N1-C2)
are ejected as HCN.

o Transition: m/z 139
m/z 112 (Loss of HCN).

e Sequential Fragmentation: The m/z 112 ion (chloro-azete derivative) is unstable and likely
ejects the Chlorine atom immediately, leading to m/z 77 (C

H
N

) or similar small hydrocarbon-nitrogen fragments.
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Pathway C: The "Ortho" Effect

The proximity of the Chloro (C5) and Cyano (C4) groups allows for interaction.

¢ Cyclization: In some high-energy collisions, the loss of Cl can be followed by ring
contraction, stabilizing the resulting cation.

Mechanistic Pathway Diagram

Molecular lon (M+)
[C5H2CIN3]+

m/z 139/ 141

-Cl*(35) \-HCN (27)

[M - Cl]+ [M - HCNJ+
m/z 104 m/z 112/ 114
(Pyrimidinyl-nitrile cation) (Ring Contraction)

- Cle
[M - CI- N2+ [M - Cl - HCN]+
m/z 76 m/z 77
(Benzyne-like) (C3H3N+)
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Figure 2: Primary fragmentation pathways showing the loss of Chlorine and HCN leading to the
core C3H3N scaffold.

Interpretation & Data Tables
Diagnostic lon List

Use this table to annotate your mass spectrum. Relative intensities are predictive estimates for
70 eV EL
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. lon Fragment .
m/z (Nominal) . . Est. Intensity Notes
Composition Identity
[C
H
Base Peak
139 Parent lon (M) 100% )
CIN (typically)
]
[C
H
Diagnostic for 1
141 Isotope (M+2) ~32% )
CIN Chlorine
]
[C
H
Loss of ring HCN
112 [M - HCN] 20-40% > O1ing
CIN or nitrile
1
[C
H
) Radical cleavage
104 M- Cl 50-70% J
N of halogen
]
[C
Common
77 H [M - Cl - HCN] 40-60% aromatic
N] fragment
52 [C Ring Fragment 10-20% Ring breakdown
product
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N]

Validation Criteria (Self-Check)

 |sotope Check: Does the peak at 139 have a partner at 141 with roughly 1/3rd the height? If

yes, Chlorine is present.[3]

Nitrogen Rule: The parent mass is odd (139), indicating an odd number of nitrogens (3).
Fragment m/z 104 is even, indicating it retains the 3 nitrogens (odd N = even mass for
fragments? No, Nitrogen Rule: Odd N molecular ion = Odd Mass. Even electron fragments
from Odd N parents are usually Even mass. Radical cations are Odd mass. Correction: M+
(radical cation, odd N) is Odd mass (139). [M-CI]+ (even electron cation, odd N) is Even
mass (104). This holds true.

Neutral Loss Check: Look for the gap of 27 Da (HCN) and 35 Da (ClI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 38275-56-8|5-Chloropyrimidine-2-carbonitrile| BLD Pharm [bldpharm.com]

2. eMolecules 4-CHLOROPYRIMIDINE-5-CARBONITRILE | AstaTech | 16357-68-9 | | Fisher
Scientific [fishersci.com]

3. 5-Chloropyrimidine | C4H3CIN2 | CID 12600384 - PubChem [pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Technical Guide: Mass Spectrometry Fragmentation of
5-Chloropyrimidine-4-carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040537/docs#technical-guide-mass-spectrometry-
fragmentation-of-5-chloropyrimidine-4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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